(Z)-4-butoxy-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-butoxy-N-(3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C19H20N2O2S/c1-3-4-13-23-15-11-9-14(10-12-15)18(22)20-19-21(2)16-7-5-6-8-17(16)24-19/h5-12H,3-4,13H2,1-2H3
• InChI Key: GCHXKYZIHFNQSM-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)N=C2N(C3=CC=CC=C3S2)C
• Molecular Formula: C19H20N2O2S
• Molecular Weight: 340.4 g/mol
• CAS No.: 391225-43-7

Description

(Z)-4-butoxy-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C19H20N2O2S and its molecular weight is 340.44. The purity is usually 95%.
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Scientific Research Applications

Chemosensors for Cyanide Anions

• Research Insight : Certain coumarin benzothiazole derivatives, including (Z)-4-butoxy-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide, have been explored for their ability to detect cyanide anions. These compounds exhibit specific changes in their photophysical properties upon interaction with cyanide, which can be observed visually, making them effective chemosensors for this anion (Wang et al., 2015).

Synthesis Techniques

• Research Insight : The compound has been involved in studies focusing on synthesis techniques. For instance, a microwave-promoted synthesis method has been developed, highlighting a more efficient and cleaner approach compared to traditional thermal heating (Saeed, 2009).
• Research Insight : Additionally, research has been conducted on novel synthesis methods of related benzamide compounds, indicating the interest in efficient production techniques for such molecules (Saeed & Rafique, 2013).

Molecular Structure Analysis

• Research Insight : Studies on the crystal and molecular structure of similar benzamide compounds have been conducted. These investigations provide insights into the molecular configurations and interactions, essential for understanding the compound's chemical behavior and potential applications (Köysal et al., 2015).

Antimicrobial and Anticancer Potential

• Research Insight : Research has also been focused on evaluating the antimicrobial and anticancer properties of thiazolide and benzamide derivatives. This indicates potential therapeutic applications for this compound in the field of medicine (Deep et al., 2016).

Antiparasitic Activity

• Research Insight : A variant of this compound, nitazoxanide, has been shown to have a broad spectrum of activities against various parasites. This highlights the potential of this compound in antiparasitic applications (Esposito et al., 2005).

Supramolecular Gelators

• Research Insight : Some N-(thiazol-2-yl)benzamide derivatives, similar in structure to the compound , have been investigated as supramolecular gelators. This research may open avenues for using this compound in material science and nanotechnology (Yadav & Ballabh, 2020).

Mechanism of Action

Target of Action

Similar compounds have been reported to exhibit anti-inflammatory properties . They are known to inhibit the cyclooxygenase (COX) enzymes , which play a crucial role in the inflammatory response.

Mode of Action

The compound likely interacts with its targets, the COX enzymes, by inhibiting their activity . This inhibition prevents the conversion of arachidonic acid into pro-inflammatory mediators such as prostaglandins

Biochemical Pathways

The compound affects the arachidonic acid pathway by inhibiting the COX enzymes . This inhibition disrupts the production of prostaglandins, thromboxanes, and prostacyclin, which are key mediators of inflammation .

Result of Action

The inhibition of COX enzymes by the compound would result in a decrease in the production of pro-inflammatory mediators . This could potentially lead to a reduction in inflammation, although the specific molecular and cellular effects would depend on the context of use and the specific biological systems involved.